Cas no 34456-22-9 (5,8-Nonadiynoic acid)
5,8-Nonadiynoic acid structure
Product Name:5,8-Nonadiynoic acid
CAS No:34456-22-9
MF:C9H10O2
MW:150.174502849579
CID:292645
PubChem ID:14428000
Update Time:2025-04-19
5,8-Nonadiynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,8-Nonadiynoic acid
- nona-5,8-diynoic acid
- 34456-22-9
- DTXSID50560164
-
- Inchi: 1S/C9H10O2/c1-2-3-4-5-6-7-8-9(10)11/h1H,3,6-8H2,(H,10,11)
- InChI Key: QGSGBYNWNYLAMZ-UHFFFAOYSA-N
- SMILES: OC(CCCC#CCC#C)=O
Computed Properties
- Exact Mass: 150.0681
- Monoisotopic Mass: 150.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
5,8-Nonadiynoic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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